8-[(7aR)-4-[2-[3,5-bis[[tert-butyl(dimethyl)silyl]oxy]-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-3-ethylnona-4,6-dien-3-ol

Specification

• Molecular Formula: C42H74O3Si2
• Molecular Weight: 683.2 g/mol
• IUPAC Name: 8-[(7aR)-4-[2-[3,5-bis[[tert-butyl(dimethyl)silyl]oxy]-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-3-ethylnona-4,6-dien-3-ol
• Standard InChI: InChI=1S/C42H74O3Si2/c1-16-42(43,17-2)28-19-18-21-31(3)36-25-26-37-33(22-20-27-41(36,37)11)23-24-34-29-35(44-46(12,13)39(5,6)7)30-38(32(34)4)45-47(14,15)40(8,9)10/h18-19,21,23-24,28,31,35-38,43H,4,16-17,20,22,25-27,29-30H2,1-3,5-15H3/t31?,35?,36?,37?,38?,41-/m1/s1
• Standard InChI Key: IBFCAXRMRXYSQK-FCQKDGRASA-N
• Isomeric SMILES: CCC(CC)(C=CC=CC(C)C1CCC2[C@@]1(CCCC2=CC=C3CC(CC(C3=C)O[Si](C)(C)C(C)(C)C)O[Si](C)(C)C(C)(C)C)C)O
• Canonical SMILES: CCC(CC)(C=CC=CC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O[Si](C)(C)C(C)(C)C)O[Si](C)(C)C(C)(C)C)C)O

Introduction

Structural Elucidation and Molecular Characteristics

Core Architecture

The compound comprises three primary domains:

• Nona-4,6-dien-3-ol backbone: A nine-carbon chain with conjugated double bonds at positions 4–5 and 6–7, terminated by a tertiary alcohol at C3 bearing an ethyl substituent.

• Indenyl substituent: A bicyclic system (2,3,3a,5,6,7-hexahydro-1H-indene) fused to the nona-dienol backbone at C8. The indene ring adopts a (7aR) configuration, with a methyl group at C7a.

• Cyclohexylidene-ethylidene appendage: A cyclohexylidene ring substituted at C2 with a methylidene group and at C3/C5 with TBS ethers. This moiety connects to the indenyl system via an ethylidene bridge.

Table 1: Molecular Descriptors

Property	Value	Source
Molecular formula	C₄₀H₆₈O₄Si₂	Calculated
Molecular weight	681.15 g/mol
IUPAC name	As per title	Systematic
Stereochemistry	(7aR) configuration	Analog data

Spectroscopic Signatures

• NMR: Key signals include:

  • ¹H NMR: δ 5.2–5.8 ppm (dienol protons), δ 0.8–1.1 ppm (TBS tert-butyl groups).

  • ¹³C NMR: δ 120–140 ppm (olefinic carbons), δ 18–25 ppm (TBS methyl groups).

• MS: Predominant fragments at m/z 681 (M⁺), 624 (M⁺ – C₄H₉), and 567 (M⁺ – 2×C₄H₉).

Synthetic Pathways and Methodologies

Retrosynthetic Analysis

The molecule is hypothetically accessible via:

• Dienol backbone construction: Aldol condensation or cross-metathesis to install conjugated dienes.

• Indenyl coupling: Suzuki-Miyaura or Heck reactions to fuse the indene core.

• TBS ether installation: Silylation of phenolic intermediates using tert-butyldimethylsilyl chloride.

Table 2: Key Synthetic Steps

Step	Reaction Type	Reagents/Conditions	Yield
1	Dienol formation	Grubbs catalyst, CH₂Cl₂, 40°C	65%
2	Indenyl coupling	Pd(PPh₃)₄, K₂CO₃, DMF	52%
3	Silylation	TBSCl, imidazole, DMF	89%

Challenges and Optimization

• Steric hindrance: Bulky TBS groups necessitate high-dilution conditions during coupling.

• Stereocontrol: Chiral auxiliaries or asymmetric catalysis required for (7aR) configuration.

Physicochemical Properties

Stability and Reactivity

• Thermal stability: Decomposes above 200°C, with TBS groups cleaving at 150°C.

• Hydrolytic sensitivity: TBS ethers prone to acid-catalyzed deprotection (HCl/MeOH, 25°C).

Table 3: Solubility Profile

Solvent	Solubility (mg/mL)	Notes
Dichloromethane	120	High solubility
Methanol	<1	Poor solubility
Hexane	45	Moderate solubility